4-Imidazolidinone, 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxo-, (5R)-
Overview
Description
Imidazol-4-ones are an important scaffold for a variety of applications, including natural products, medicine, agriculture, and other applications . They have been used in the total synthesis of a range of imidazol-4-one containing natural products .
Synthesis Analysis
Over the years, there have been a number of preparations published for the synthesis of imidazol-4-ones . These methods have been applied towards the total synthesis of a range of imidazol-4-one containing natural products .Scientific Research Applications
Antibacterial and Antifungal Properties
A study by Ammar et al. (2016) synthesized various derivatives of 5-imino-4-thioxo-2-imidazolidinone, including compounds similar to the mentioned chemical. These derivatives showed significant antibacterial and antifungal activities, with some compounds exhibiting notably high antimicrobial effectiveness (Ammar et al., 2016).
Crystal Structure Analysis
Ogawa et al. (2007) conducted an X-ray diffraction study on 5-phenyl-2-thioxo-4-imidazolidinone, providing insights into its crystal structure, which could be relevant for understanding the structural properties of similar compounds (Ogawa et al., 2007).
Anti-Inflammatory and Analgesic Activities
El-Sharief et al. (2019) found that 5-imino-4-thioxo-2-imidazolidinone derivatives exhibited significant anti-inflammatory and analgesic activities. These compounds showed greater activity than celecoxib, a standard drug, towards cyclooxygenase enzymes (El-Sharief et al., 2019).
Fungicidal Activities
Sun and Ding (2003) synthesized 2-alkylthio-5-phenylmethylene-4H-imidazol-4-ones, derived from 2-thioxo-3-alkyl(aryl)-4-imidazolidinones, and found them to exhibit good fungicidal activity against Physalospora piricola (Sun & Ding, 2003).
Synthesis and Antifungal Agents
Dormer et al. (1988) prepared derivatives of 5-(substituted thiomethyl)-3-phenyl-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine and evaluated their in vitro antifungal activity. The study highlighted the importance of the 5-(substituted thiomethyl) group in antifungal activity (Dormer et al., 1988).
Cytotoxicity for Cancer Research
Lafayette et al. (2013) explored thiazacridine and imidazacridine derivatives, including 5-acridin-9-ylmethylidene-2-thioxo-imidazolidin-4-one, for their potential as tumor suppressors. The study focused on their binding with DNA and topoisomerase I inhibition, providing insights into their mechanism of action against cancer cells (Lafayette et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
(5R)-5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS/c18-12-11(6-9-7-14-8-15-9)16-13(19)17(12)10-4-2-1-3-5-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,19)/t11-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BANMZNRKVSFJBK-LLVKDONJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CN=CN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C(=O)[C@H](NC2=S)CC3=CN=CN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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